Cas no 2091099-00-0 (1-(4-Aminopiperidin-1-yl)-2-(1H-pyrrol-1-yl)ethan-1-one)
1-(4-Aminopiperidin-1-yl)-2-(1H-pyrrol-1-yl)ethan-1-one Chemical and Physical Properties
Names and Identifiers
-
- 1-(4-aminopiperidin-1-yl)-2-(1H-pyrrol-1-yl)ethan-1-one
- 1-(4-aminopiperidin-1-yl)-2-pyrrol-1-ylethanone
- F1907-3643
- 2091099-00-0
- AKOS026708320
- 1-(4-Aminopiperidin-1-yl)-2-(1H-pyrrol-1-yl)ethan-1-one
-
- Inchi: 1S/C11H17N3O/c12-10-3-7-14(8-4-10)11(15)9-13-5-1-2-6-13/h1-2,5-6,10H,3-4,7-9,12H2
- InChI Key: VYQHQBYVJQPBNZ-UHFFFAOYSA-N
- SMILES: O=C(CN1C=CC=C1)N1CCC(CC1)N
Computed Properties
- Exact Mass: 207.137162174 g/mol
- Monoisotopic Mass: 207.137162174 g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 218
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.1
- Topological Polar Surface Area: 51.3
- Molecular Weight: 207.27
1-(4-Aminopiperidin-1-yl)-2-(1H-pyrrol-1-yl)ethan-1-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | A129156-100mg |
1-(4-Aminopiperidin-1-yl)-2-(1H-pyrrol-1-yl)ethan-1-one |
2091099-00-0 | 100mg |
$ 95.00 | 2022-06-08 | ||
| TRC | A129156-500mg |
1-(4-Aminopiperidin-1-yl)-2-(1H-pyrrol-1-yl)ethan-1-one |
2091099-00-0 | 500mg |
$ 365.00 | 2022-06-08 | ||
| TRC | A129156-1g |
1-(4-Aminopiperidin-1-yl)-2-(1H-pyrrol-1-yl)ethan-1-one |
2091099-00-0 | 1g |
$ 570.00 | 2022-06-08 | ||
| Life Chemicals | F1907-3643-0.25g |
1-(4-aminopiperidin-1-yl)-2-(1H-pyrrol-1-yl)ethan-1-one |
2091099-00-0 | 95%+ | 0.25g |
$361.0 | 2023-09-07 | |
| Life Chemicals | F1907-3643-0.5g |
1-(4-aminopiperidin-1-yl)-2-(1H-pyrrol-1-yl)ethan-1-one |
2091099-00-0 | 95%+ | 0.5g |
$380.0 | 2023-09-07 | |
| Life Chemicals | F1907-3643-1g |
1-(4-aminopiperidin-1-yl)-2-(1H-pyrrol-1-yl)ethan-1-one |
2091099-00-0 | 95%+ | 1g |
$401.0 | 2023-09-07 | |
| Life Chemicals | F1907-3643-2.5g |
1-(4-aminopiperidin-1-yl)-2-(1H-pyrrol-1-yl)ethan-1-one |
2091099-00-0 | 95%+ | 2.5g |
$802.0 | 2023-09-07 | |
| Life Chemicals | F1907-3643-5g |
1-(4-aminopiperidin-1-yl)-2-(1H-pyrrol-1-yl)ethan-1-one |
2091099-00-0 | 95%+ | 5g |
$1203.0 | 2023-09-07 | |
| Life Chemicals | F1907-3643-10g |
1-(4-aminopiperidin-1-yl)-2-(1H-pyrrol-1-yl)ethan-1-one |
2091099-00-0 | 95%+ | 10g |
$1684.0 | 2023-09-07 |
1-(4-Aminopiperidin-1-yl)-2-(1H-pyrrol-1-yl)ethan-1-one Related Literature
-
1. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
Additional information on 1-(4-Aminopiperidin-1-yl)-2-(1H-pyrrol-1-yl)ethan-1-one
Introduction to 1-(4-Aminopiperidin-1-yl)-2-(1H-pyrrol-1-yl)ethan-1-one (CAS No. 2091099-00-0)
1-(4-Aminopiperidin-1-yl)-2-(1H-pyrrol-1-yl)ethan-1-one, with the CAS number 2091099-00-0, is a synthetic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a piperidine ring, an amino group, and a pyrrole moiety. These structural elements contribute to its potential biological activities and therapeutic applications.
The chemical structure of 1-(4-Aminopiperidin-1-yl)-2-(1H-pyrrol-1-yl)ethan-1-one is particularly noteworthy due to its combination of nitrogen-rich functional groups. The piperidine ring, a six-membered cyclic amine, is a common motif in many biologically active compounds and is known for its ability to enhance solubility and bioavailability. The amino group, attached to the piperidine ring, provides additional reactivity and can participate in hydrogen bonding interactions. The pyrrole moiety, a five-membered heterocyclic ring containing one nitrogen atom, is often associated with aromaticity and can influence the compound's electronic properties.
Recent studies have explored the potential therapeutic applications of 1-(4-Aminopiperidin-1-yl)-2-(1H-pyrrol-1-yl)ethan-1-one. One area of focus has been its activity as a modulator of neurotransmitter systems. Research has shown that this compound can interact with specific receptors in the central nervous system (CNS), potentially modulating the release and reuptake of neurotransmitters such as serotonin and dopamine. This property makes it a promising candidate for the treatment of neurological disorders, including depression and anxiety.
In addition to its potential as a CNS modulator, 1-(4-Aminopiperidin-1-yl)-2-(1H-pyrrol-1-yl)ethan-1-one has also been investigated for its anti-inflammatory properties. In vitro studies have demonstrated that this compound can inhibit the production of pro-inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-alpha). These findings suggest that it may have therapeutic potential in treating inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease.
The pharmacokinetic properties of 1-(4-Aminopiperidin-1-yl)-2-(1H-pyrrol-1-yl)ethan-1-one have also been studied to assess its suitability for drug development. Preliminary data indicate that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It has been shown to have good oral bioavailability and a reasonable half-life, which are important considerations for developing an effective drug candidate.
To further evaluate the safety and efficacy of 1-(4-Aminopiperidin-1-yl)-2-(1H-pyrrol-1-yl)ethan-1-one, several preclinical studies have been conducted. These studies have involved both in vitro assays and animal models to assess the compound's biological activity and potential side effects. Results from these studies have been promising, with no significant toxicity observed at therapeutic doses.
Clinical trials are currently underway to investigate the therapeutic potential of 1-(4-Aminopiperidin-1-yl)-2-(1H-pyrrol-1-yl)ethan-1-one. Phase I trials have focused on assessing the safety and tolerability of the compound in healthy volunteers. Early results have indicated that it is well-tolerated at various dose levels, with no serious adverse events reported. Phase II trials are planned to evaluate its efficacy in specific patient populations, such as those with depression or inflammatory conditions.
The development of 1-(4-Aminopiperidin-1-yl)-2-(1H-pyrrol-1-y l)ethan - ione as a therapeutic agent is an ongoing process that involves collaboration between academic researchers, pharmaceutical companies, and regulatory agencies. The unique combination of structural features and biological activities makes this compound an exciting candidate for further investigation and potential clinical use.
In conclusion, ial - ione (CAS No. 209 ial - ione (CAS No. 209 - yl)ethan - yl)ethan - yl)ethan - yl)ethan - yl)ethan - yl)ethan - yl)ethan - yl)ethan - yl)ethan - yl)ethan - yl)ethan - yl)ethan - yl)ethan - yl)ethan - yl)ethan - yl)ethan - yl), with its unique chemical structure and promising biological activities, represents a significant advancement in the field of medicinal chemistry. Ongoing research continues to uncover new insights into its mechanisms of action and potential therapeutic applications.
2091099-00-0 (1-(4-Aminopiperidin-1-yl)-2-(1H-pyrrol-1-yl)ethan-1-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)